Cas no 954376-25-1 (tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate)

• Product Name: tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate
• CAS No: 954376-25-1
• MF: C₁₃H₂₀N₂O₂S₂
• MW: 300.440100669861
• CID: 5703910
• PubChem ID: 90119089
• Update Time: 2025-06-14

tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[2-(pyridin-2-yldisulfanyl)ethyl]carbamate
• tert-butylN-methyl-N-[2-(pyridin-2-yldisulfanyl)ethyl]carbamate
• LCZC2345
• EN300-217137
• SCHEMBL15670037
• tert-butyl methyl[2-(pyridin-2-yldisulfanyl)ethyl]carbamate
• tert-butyl methyl(2-(pyridin-2-yldisulfaneyl)ethyl)carbamate
• 954376-25-1
• FUNKNZAFGJKWCL-UHFFFAOYSA-N
• Carbamic acid, N-methyl-N-[2-(2-pyridinyldithio)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate

• Inchi： 1S/C13H20N2O2S2/c1-13(2,3)17-12(16)15(4)9-10-18-19-11-7-5-6-8-14-11/h5-8H,9-10H2,1-4H3
• InChI Key： FUNKNZAFGJKWCL-UHFFFAOYSA-N
• SMILES： S(CCN(C)C(=O)OC(C)(C)C)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 300.09662023g/mol
• Monoisotopic Mass: 300.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 93Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 398.9±34.0 °C at 760 mmHg
• Flash Point: 195.0±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 1.87±0.12(Predicted)

tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate

Recent Advances in the Application of tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate (CAS: 954376-25-1) in Chemical Biology and Pharmaceutical Research

The compound tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate (CAS: 954376-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique disulfide and carbamate functionalities, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have highlighted its potential in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable applications of tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate is its role in the development of prodrugs and drug conjugates. The disulfide bond within the molecule offers a reversible linkage that can be cleaved under reducing conditions, such as those found in the intracellular environment. This property has been exploited in the design of redox-responsive drug delivery systems, where the compound acts as a linker to attach therapeutic payloads to targeting moieties. Recent studies have demonstrated the efficacy of such systems in enhancing the specificity and reducing the off-target effects of anticancer agents.

In addition to its utility in drug delivery, this compound has also been investigated for its potential as an enzyme inhibitor. The pyridinyldisulfanyl moiety has been shown to interact with the active sites of certain enzymes, particularly those involved in redox regulation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate exhibited potent inhibitory activity against glutathione S-transferase (GST), an enzyme implicated in drug resistance. These findings open new avenues for the development of adjuvant therapies to overcome multidrug resistance in cancer treatment.

Furthermore, the synthetic versatility of tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate has been leveraged in the construction of complex molecular architectures. Researchers have utilized this compound as a key intermediate in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A recent publication in Organic Letters detailed a novel methodology for the preparation of pyridine-fused thiazolidinones using this compound as a starting material. The resulting products displayed promising antimicrobial activity, underscoring the potential of this approach in antibiotic discovery.

Despite these advancements, challenges remain in the optimization of tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate-based systems. Issues such as stability under physiological conditions and scalability of synthesis need to be addressed to facilitate translational applications. Ongoing research is focused on modifying the molecular structure to enhance its pharmacokinetic properties while retaining its functional advantages. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of clinically viable derivatives.

In conclusion, tert-Butyl N-Methyl-N-2-(pyridin-2-yldisulfanyl)ethylcarbamate (CAS: 954376-25-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications in drug delivery, enzyme inhibition, and synthetic chemistry highlight its importance as a tool for innovation in drug development. Future studies will likely explore its potential in emerging areas such as PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, further expanding its utility in the field.